![molecular formula C20H20N4O3S B2659778 N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide CAS No. 1226441-83-3](/img/structure/B2659778.png)
N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition
One study explored the metabolism and disposition of a compound similar in structure to the requested chemical, focusing on its elimination pathways and metabolite formation. The compound was extensively metabolized with significant excretion via feces, highlighting the importance of understanding the metabolic fate of such compounds for their therapeutic applications and environmental impact (Renzulli et al., 2011).
Radioligand Applications
Another study involved the characterization of the radioactive metabolites of a 5-HT1A receptor radioligand, which, like N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide, could have implications in the development of diagnostic and therapeutic agents targeting neurotransmitter systems (Osman et al., 1996).
Biomonitoring and Environmental Exposure
A study on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage, examining excretion kinetics of urinary metabolites, underscores the relevance of biomonitoring for compounds with widespread use in consumer products. This research provides insights into human exposure levels and potential health risks, which could be applicable to the surveillance of chemicals with similar applications and safety concerns (Schettgen et al., 2021).
Receptor Occupancy Studies
Research on receptor occupancy by novel antagonists provides a basis for understanding the interaction of such compounds with brain receptors, potentially informing the development of drugs for neurological disorders. This approach demonstrates the utility of PET imaging in assessing the pharmacological effects of compounds on the central nervous system and may guide the clinical application of this compound and its analogs (Rabiner et al., 2002).
Properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-1-(2-phenyl-1,3-thiazole-4-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c1-13-11-17(23-27-13)22-18(25)14-7-9-24(10-8-14)20(26)16-12-28-19(21-16)15-5-3-2-4-6-15/h2-6,11-12,14H,7-10H2,1H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRLDKQZVIQGJBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.